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Compound of Interest

Compound Name: 10074-A4

Cat. No.: B1663894

For Researchers, Scientists, and Drug Development Professionals

Introduction

10074-A4 is a small molecule inhibitor that has garnered significant attention in cancer
research due to its ability to specifically disrupt the protein-protein interaction between the c-
Myc oncoprotein and its obligate binding partner, Max. The c-Myc oncogene is dysregulated in
a vast number of human cancers, making it a highly sought-after therapeutic target. This
technical guide provides a comprehensive overview of the chemical structure, properties, and
biological activity of 10074-A4, along with detailed experimental protocols for its study.

Chemical Structure and Properties

10074-A4 is a synthetic organic compound with the IUPAC name 3-[3-(3,6-dichloro-9H-
carbazol-9-yl)-2-hydroxypropyl]-2,4-thiazolidinedione. Its chemical and physical properties are
summarized in the tables below for easy reference.

Table 1: Chemical Identifiers of 10074-A4

Identifier Value
CAS Number 312631-87-1[1]
Molecular Formula C18H14CI2N203S[1]

3-[3-(3,6-dichloro-9H-carbazol-9-yl)-2-
hydroxypropyl]-2,4-thiazolidinedione

IUPAC Name
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Table 2: Physicochemical Properties of 10074-A4

Property Value

Molecular Weight 409.3 g/mol [1]

Appearance Solid

Purity >98%[1]

Solubility Soluble in DMSO[1]

Melting Point Not explicitly available in the searched results.
logP (Octanol-Water Partition Coefficient) Not explicitly available in the searched results.

Biological Activity and Mechanism of Action

10074-A4 functions as a direct inhibitor of the c-Myc-Max heterodimerization. The c-Myc
protein is a transcription factor that, when dimerized with Max, binds to specific DNA
sequences known as E-boxes in the promoter regions of target genes. This binding activity
regulates the transcription of a wide array of genes involved in crucial cellular processes such
as cell proliferation, growth, metabolism, and apoptosis.

By binding to c-Myc, 10074-A4 prevents its association with Max, thereby inhibiting the
transcriptional activity of the c-Myc/Max complex. This disruption leads to a cascade of
downstream effects, including:

« Inhibition of Cell Proliferation: 10074-A4 has been shown to reduce the proliferation of
various cancer cell lines.

o Cell Cycle Arrest: The compound can induce cell cycle arrest, primarily at the GO/G1 phase.

[1]

» Downregulation of c-Myc Target Genes: Treatment with 10074-A4 leads to decreased
expression of c-Myc target genes, such as ornithine decarboxylase (ODC).[1]

The inhibitory effects of 10074-A4 on the c-Myc-Max signaling pathway are visualized in the
following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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